1H-Phenalen-1-one, 9-dimethylamino-

• CAS No.: 69454-55-3
• Molecular Formula: C15H13NO
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 9-(dimethylamino)phenalen-1-one
• InChI: InChI=1S/C15H13NO/c1-16(2)12-8-6-10-4-3-5-11-7-9-13(17)15(12)14(10)11/h3-9H,1-2H3
• InChI Key: ZETUHJUPYNMKTC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C2C(=O)C=CC3=CC=CC(=C32)C=C1

Description

1H-Phenalen-1-one, 9-dimethylamino- is a polycyclic aromatic compound characterized by a phenalenone core substituted with a dimethylamino group at the 9-position. The dimethylamino group likely enhances electron-donating properties, influencing solubility, fluorescence, or intermolecular interactions compared to unsubstituted phenalenones.

Preparation Methods

The synthesis of 1H-Phenalen-1-one,9-dimethylamino- typically involves the reaction of 3-(1,3-benzazol-2-yl) naphthalen-2-ol with glycerol . The reaction conditions include the use of FT-IR, 1H NMR, 13C NMR, and mass spectroscopy for characterization .

Chemical Reactions Analysis

1H-Phenalen-1-one,9-dimethylamino- undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form oxygenated derivatives, which exhibit interesting photophysical properties.

Reduction: Reduction reactions can lead to the formation of phenalenyl radicals, which are remarkably stable.

Substitution: Substitution reactions involving electron-donor and electron-acceptor substituents can significantly alter the compound’s spectroscopic behavior.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride . The major products formed from these reactions are typically oxygenated derivatives and phenalenyl radicals .

Scientific Research Applications

1H-Phenalen-1-one,9-dimethylamino- has a wide range of scientific research applications, including:

Chemistry: Used as a fluorescent chemosensor for fluoride anion with high sensitivity and selectivity.

Biology: Acts as a photosensitizer in antimicrobial photodynamic therapy (aPDT) to combat biofilms of bacteria like Actinomyces naeslundii, Streptococcus mutans, and Escherichia coli.

Medicine: Employed in the development of fluorescent probes and markers for cells.

Industry: Utilized as a universal standard for the determination of quantum yields of singlet oxygen (O2(1Δg)).

Mechanism of Action

The mechanism of action of 1H-Phenalen-1-one,9-dimethylamino- involves its role as a photosensitizer. Upon irradiation with light, the compound generates reactive oxygen species (ROS) such as singlet oxygen, which can damage bacterial cell membranes and inhibit their ability to replicate . This mechanism is particularly effective in antimicrobial photodynamic therapy (aPDT) .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Differences

• 1H-Phenalen-1-one, 9-hydroxy-3-methyl- (C₁₄H₁₀O₂): This derivative features a hydroxyl (-OH) and methyl (-CH₃) group at positions 9 and 3, respectively. The hydroxyl group increases polarity and hydrogen-bonding capacity, while the methyl group introduces steric effects .
• Unsubstituted 1H-Phenalen-1-one : Lacks functional groups, resulting in lower solubility and reduced electronic modulation compared to substituted derivatives.

Physicochemical Properties

Compound	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups	Notable Properties
1H-Phenalen-1-one, 9-dimethylamino-	Not provided	Not provided	-N(CH₃)₂	Hypothesized enhanced electron donation
1H-Phenalen-1-one, 9-hydroxy-3-methyl-	C₁₄H₁₀O₂	210.23	-OH, -CH₃	Higher polarity, potential fluorescence
1H-Phenalen-1-one (parent)	C₁₃H₈O	180.20	None	Low solubility, planar structure

Research Findings and Limitations

• Key Gaps: The provided evidence lacks direct studies on 9-dimethylamino-1H-phenalen-1-one. Most data pertains to hydroxy- or methyl-substituted derivatives.
• Indirect Insights: Functional groups like -N(CH₃)₂ in related compounds (e.g., fendiline analogues) are known to modulate bioavailability and binding affinity in medicinal chemistry , suggesting similar tunability in phenalenones.